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Compound of Interest

Compound Name: Glycyphyllin

Cat. No.: B1202128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycyphyllin, a naturally occurring dihydrochalcone, is a subject of growing interest within the

scientific community due to its potential pharmacological activities. As a glycoside of phloretin,

it belongs to a class of compounds known for their antioxidant and anti-inflammatory

properties. This technical guide provides a comprehensive overview of the chemical structure

of Glycyphyllin, including its detailed structural data, a plausible biosynthetic pathway, and

insights into its potential biological signaling interactions. The information presented herein is

intended to serve as a valuable resource for researchers and professionals engaged in natural

product chemistry, pharmacology, and drug development.

Chemical Structure and Identification
Glycyphyllin is systematically named 1-[2,4-dihydroxy-6-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-

6-methyloxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one.[1] It is also commonly referred

to as Phloretin 2'-O-rhamnoside. The core structure consists of a phloretin aglycone, which is a

dihydrochalcone, linked to a rhamnose sugar moiety at the 2'-position via an O-glycosidic bond.

Structural Data
The fundamental chemical and physical properties of Glycyphyllin are summarized in the

table below, providing a quantitative overview of its molecular characteristics.
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Property Value Reference

Molecular Formula C₂₁H₂₄O₉ [1]

Molecular Weight 420.4 g/mol [1]

Exact Mass 420.14203234 Da [1]

CAS Registry Number 19253-17-9 [1]

IUPAC Name
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Experimental Data for Structural Elucidation
Detailed experimental data is paramount for the unambiguous structural confirmation of a

natural product. While a comprehensive set of spectral data specifically for Glycyphyllin is not

readily available in the public domain, this section outlines the expected analytical

characteristics based on the known structure and data from its aglycone, phloretin, and related

glycosides.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules.

The expected ¹H and ¹³C NMR chemical shifts for Glycyphyllin would be a combination of the

signals from the phloretin and rhamnose moieties.

Expected ¹H NMR Spectral Features:

Aromatic Protons: Signals corresponding to the protons on the A and B rings of the phloretin

backbone.

Aliphatic Protons: Signals for the α- and β-methylene protons of the propane chain.

Rhamnose Protons: A characteristic anomeric proton signal (H-1") at a downfield chemical

shift, along with other sugar protons. The coupling constant of the anomeric proton would

confirm the α-configuration of the glycosidic linkage. A doublet for the methyl group (H-6")

protons would also be a key indicator of the rhamnose unit.

Expected ¹³C NMR Spectral Features:

A downfield signal for the carbonyl carbon (C=O).

Signals for the aromatic carbons of the A and B rings.

Signals for the aliphatic carbons of the propane chain.

Signals corresponding to the six carbons of the rhamnose moiety, including the anomeric

carbon (C-1") and the methyl carbon (C-6").

NMR Data for Phloretin (Aglycone): To provide a reference, the reported ¹H and ¹³C NMR data

for the aglycone, phloretin, are presented below.
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¹H NMR (Phloretin) ¹³C NMR (Phloretin)

Position δ (ppm)

2, 6 6.83 (d, J=8.5 Hz)

3, 5 7.10 (d, J=8.5 Hz)

4 -

α 2.89 (t, J=7.6 Hz)

β 3.25 (t, J=7.6 Hz)

3' 5.88 (s)

5' 5.88 (s)

Note: The specific chemical shifts can vary depending on the solvent and instrument frequency.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.

Expected Mass Spectrometric Fragmentation of Glycyphyllin: In an electrospray ionization

mass spectrum (ESI-MS), Glycyphyllin would be expected to show a prominent

pseudomolecular ion, such as [M+H]⁺, [M+Na]⁺, or [M-H]⁻. Tandem mass spectrometry

(MS/MS) of the pseudomolecular ion would likely lead to the cleavage of the glycosidic bond,

resulting in a characteristic neutral loss of the rhamnose moiety (146 Da). This would produce a

fragment ion corresponding to the protonated or deprotonated phloretin aglycone. Further

fragmentation of the phloretin ion would yield smaller fragments characteristic of the

dihydrochalcone skeleton.
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Ion m/z (calculated) Description

[M+H]⁺ 421.1493 Protonated molecule

[M+Na]⁺ 443.1312 Sodium adduct

[M-H]⁻ 419.1347 Deprotonated molecule

[M+H - 146]⁺ 275.0914

Loss of rhamnose from the

protonated molecule (phloretin

aglycone)

[M-H - 146]⁻ 273.0768

Loss of rhamnose from the

deprotonated molecule

(phloretin aglycone)

Biosynthesis of Glycyphyllin
The biosynthesis of Glycyphyllin involves two main stages: the formation of the phloretin

aglycone and the subsequent glycosylation with rhamnose. The biosynthesis of phloretin is a

part of the broader phenylpropanoid pathway.

Biosynthetic Pathway of Phloretin
The following diagram illustrates the key enzymatic steps in the biosynthesis of phloretin from

the primary metabolite, L-phenylalanine.
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Enzymes

L-Phenylalanine Cinnamic acidPAL p-Coumaric acidC4H p-Coumaroyl-CoA4CL Phloretin

CHS + 3x Malonyl-CoA
CHR

PAL: Phenylalanine Ammonia-Lyase

C4H: Cinnamate 4-Hydroxylase

4CL: 4-Coumarate-CoA Ligase

CHS: Chalcone Synthase

CHR: Chalcone Reductase

Click to download full resolution via product page

Biosynthesis of the phloretin aglycone.

Glycosylation of Phloretin to form Glycyphyllin
Once phloretin is synthesized, it undergoes glycosylation by a specific UDP-glycosyltransferase

(UGT). In the case of Glycyphyllin, a UDP-rhamnose is the sugar donor, and the glycosidic

bond is formed at the 2'-hydroxyl group of the A-ring of phloretin.
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Enzyme

Phloretin

Glycyphyllin

UDP-Rhamnose UGT

UDP

UGT: UDP-glycosyltransferase
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Final glycosylation step to form Glycyphyllin.

Potential Biological Signaling Pathways
Phloretin and its glycosides have been reported to exert various biological effects, including

anti-inflammatory and antioxidant activities. These effects are often mediated through the

modulation of key cellular signaling pathways.

Anti-inflammatory and Antioxidant Signaling
The diagram below illustrates a plausible mechanism by which Glycyphyllin, after potential

hydrolysis to phloretin, may exert its anti-inflammatory and antioxidant effects by modulating

the Nrf2 and NF-κB signaling pathways.
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Potential signaling pathways modulated by Glycyphyllin.
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Conclusion
Glycyphyllin presents a fascinating molecular architecture with a dihydrochalcone core

glycosylated with rhamnose. This comprehensive guide has provided a detailed overview of its

chemical structure, identification parameters, and a plausible biosynthetic route. Furthermore,

the exploration of its potential interactions with key cellular signaling pathways, such as Nrf2

and NF-κB, highlights its promise as a bioactive compound. While detailed experimental

spectral data for Glycyphyllin remains to be fully documented in publicly accessible literature,

the information compiled here provides a solid foundation for future research and development

endeavors. Further investigation into the precise spectroscopic characterization and biological

activities of Glycyphyllin is warranted to fully unlock its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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